Cas no 2763906-16-5 (tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate)

• Product Name: tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate
• CAS No: 2763906-16-5
• MF: C₁₁H₂₄N₂O₂S
• MW: 248.385461807251
• CID: 6369736
• PubChem ID: 165995646
• Update Time: 2025-10-30

tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2763906-16-5
• tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate
• EN300-37355709

• Inchi： 1S/C11H24N2O2S/c1-11(2,3)15-10(14)13(8-9-16)7-6-12(4)5/h16H,6-9H2,1-5H3
• InChI Key： BHGRGWNGVJHORH-UHFFFAOYSA-N
• SMILES： SCCN(C(=O)OC(C)(C)C)CCN(C)C

Computed Properties

• Exact Mass: 248.15584919g/mol
• Monoisotopic Mass: 248.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.8Ų

Additional information on tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate

Introduction to Tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate (CAS No. 2763906-16-5)

Tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate, identified by its CAS number 2763906-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of this molecule, including its tert-butyl substituent and the presence of both dimethylamino and sulfanylethyl side chains, contribute to its distinctive chemical properties and potential biological activities.

The tert-butyl group in the molecular structure enhances the lipophilicity of the compound, making it more soluble in organic solvents and facilitating its interaction with biological membranes. This characteristic is particularly valuable in drug design, where membrane permeability is a critical factor for the efficacy of therapeutic agents. Additionally, the dimethylamino moiety introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, further influencing the compound's reactivity and binding affinity. These structural elements collectively make Tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Studies have shown that the presence of the sulfanylethyl group may enhance binding interactions with specific biological targets, such as enzymes and receptors involved in metabolic pathways. This has opened up new avenues for investigating its potential role in treating various diseases, including metabolic disorders and inflammatory conditions. The compound's ability to modulate these pathways makes it an attractive subject for further experimental validation.

In addition to its pharmaceutical applications, Tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate has shown promise in material science, particularly in the development of novel polymers and coatings. The carbamate functional group can participate in polymerization reactions, leading to the formation of high-performance materials with tailored properties. These materials could find applications in industries ranging from automotive to electronics, where durability and chemical resistance are essential requirements.

The synthesis of Tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

Current research efforts are focused on optimizing the synthetic routes for large-scale production while maintaining high chemical purity. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore novel derivatives of this compound that may exhibit enhanced biological activity or improved pharmacokinetic profiles. Such derivatives could serve as valuable tools for drug discovery and development.

The role of computational tools in understanding the behavior of Tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These insights are crucial for designing experiments that maximize the chances of success in drug development programs. By integrating computational predictions with experimental data, researchers can accelerate the process of identifying lead compounds and optimizing their properties.

The regulatory landscape for pharmaceutical compounds like Tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate is stringent but well-defined. Compliance with guidelines set by agencies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) is essential for ensuring safety and efficacy before clinical trials can commence. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistent quality throughout production processes.

The future prospects for Tert-butyl N-[2-(dimethylamino)ethyl]-N-(2-sulfanylethyl)carbamate are promising, given its unique structural features and potential applications across multiple industries. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in pharmaceuticals, materials science, and beyond. The ongoing collaboration between chemists, biologists, and engineers will be key to realizing these potential applications fully.